1-((1-((4-butoxyphenyl)sulfonyl)-3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl)-3-methylpiperidine

• IUPAC Name: 1-[1-(4-butoxyphenyl)sulfonyl-3,5-dimethylpyrazol-4-yl]sulfonyl-3-methylpiperidine
• InChI: InChI=1S/C21H31N3O5S2/c1-5-6-14-29-19-9-11-20(12-10-19)30(25,26)24-18(4)21(17(3)22-24)31(27,28)23-13-7-8-16(2)15-23/h9-12,16H,5-8,13-15H2,1-4H3
• InChI Key: NUIBUSRWHVNJKT-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)S(=O)(=O)N2C(=C(C(=N2)C)S(=O)(=O)N3CCCC(C3)C)C
• Molecular Formula: C21H31N3O5S2
• Molecular Weight: 469.6 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including sulfonyl groups, a pyrazole ring, and a piperidine ring. The presence of these functional groups suggests that this compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the sulfonyl groups, pyrazole ring, and piperidine ring would all contribute to the overall structure. Unfortunately, without more specific information, it’s difficult to provide a detailed analysis of the molecular structure.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would be largely determined by its functional groups. For example, the sulfonyl groups could potentially be involved in a variety of reactions, such as those involving nucleophilic substitution or elimination.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include properties such as its melting point, boiling point, solubility in various solvents, and stability under different conditions. Unfortunately, without specific data, it’s difficult to provide a detailed analysis of these properties.

Scientific Research Applications

Bioactivity and Antibacterial Studies

• . For instance, 2-(4-fluorobenzene-1-sulfonyl)-N′-(4-fluorobenzene-1-sulfonyl)acetohydrazide demonstrated effective antibacterial activity against Xanthomonas oryzae (Xoo) and Xanthomonas axonopodis pv. .

Safety And Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for causing harm to the environment. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

The future directions for research on this compound would likely depend on its potential applications. For example, if it shows promise as a medicinal compound, future research could involve further testing of its biological activity and potential for use in treating disease.